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Introduction
JHW007 hydrochloride is a potent and selective dopamine transporter (DAT) inhibitor.[1][2] It

exhibits a high affinity for DAT with a Ki value of 25 nM, while showing significantly lower affinity

for the norepinephrine transporter (NET; Ki = 1330 nM) and the serotonin transporter (SERT; Ki

= 1730 nM).[2] Unlike traditional DAT inhibitors such as cocaine, JHW007 binds to the DAT in

an occluded conformation, leading to a more gradual and sustained increase in extracellular

dopamine.[3] This atypical mechanism of action has made JHW007 a valuable tool for

investigating the role of dopamine in various neurological processes, including drug addiction

and, pertinent to this document, synaptic plasticity.

This document provides detailed application notes and experimental protocols for utilizing

JHW007 hydrochloride in the study of synaptic plasticity, particularly Long-Term Potentiation

(LTP) and Long-Term Depression (LTD).
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The dopaminergic system is a critical modulator of synaptic plasticity, a fundamental cellular

mechanism underlying learning and memory. By blocking the reuptake of dopamine, JHW007
hydrochloride can be used to investigate the nuanced roles of this neurotransmitter in shaping

synaptic strength.

While direct studies on the effects of JHW007 on LTP and LTD are not yet prevalent in the

published literature, research on other selective DAT inhibitors provides a strong rationale for

its use in this area. For instance, the DAT inhibitor GBR 12935 has been shown to enhance

LTP in the CA1 region of the hippocampus.[4] This enhancement is mediated through the

activation of D3 dopamine receptors.[4] Given that JHW007 is a potent DAT inhibitor, it is

hypothesized to produce similar effects, making it an excellent candidate for studies aimed at

elucidating the dopaminergic modulation of synaptic plasticity.

Potential applications for JHW007 hydrochloride in synaptic plasticity research include:

Investigating the role of dopamine in LTP and LTD: By applying JHW007, researchers can

study how elevated dopamine levels affect the induction and maintenance of long-term

changes in synaptic strength.

Elucidating the downstream signaling pathways: JHW007 can be used in conjunction with

specific dopamine receptor antagonists to dissect the involvement of D1-like versus D2-like

receptors in mediating the effects of dopamine on synaptic plasticity.

Modeling pathological conditions: The atypical action of JHW007 can be leveraged to

explore how altered dopaminergic tone, as seen in conditions like addiction and Parkinson's

disease, impacts synaptic plasticity.
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Property Value Reference

Chemical Name

(3-endo)-3-[Bis(4-

fluorophenyl)methoxy]-8-butyl-

8-azabicyclo[3.2.1]octane

hydrochloride

[2]

Molecular Formula C₂₄H₂₉F₂NO·HCl [1]

Molecular Weight 421.95 g/mol [1]

CAS Number 202645-74-7 [1]

Purity ≥98% (HPLC) [2]

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol

Storage Store at -20°C

Binding Affinities (Ki)
Transporter Ki (nM) Reference

Dopamine Transporter (DAT) 25 [1][2]

Norepinephrine Transporter

(NET)
1330 [2]

Serotonin Transporter (SERT) 1730 [2]

Effects of a Comparable DAT Inhibitor (GBR 12935) on
Hippocampal LTP

Compound Concentration
Effect on LTP
Magnitude

Reference

GBR 12935 100 nM
Significant

enhancement
[4]

GBR 12935 1 µM
Significant

enhancement
[4]
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Experimental Protocols
Protocol 1: In Vitro Electrophysiology - Long-Term
Potentiation (LTP) in Acute Hippocampal Slices
This protocol describes the induction of LTP at the Schaffer collateral-CA1 synapse in acute

mouse hippocampal slices and how to test the modulatory effects of JHW007 hydrochloride.

Materials:

JHW007 hydrochloride

Artificial cerebrospinal fluid (aCSF)

Dissection tools

Vibratome

Recording chamber (submerged or interface)

Electrophysiology rig (amplifier, digitizer, stimulation and recording electrodes)

Carbogen gas (95% O₂, 5% CO₂)

Procedure:

Preparation of aCSF:

Standard aCSF composition (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 26 NaHCO₃, 10

D-glucose, 2 MgSO₄, 2 CaCl₂.

Continuously bubble with carbogen gas for at least 30 minutes before use and throughout

the experiment to maintain a pH of 7.4.

Acute Hippocampal Slice Preparation:

Anesthetize and decapitate an adult mouse (in accordance with institutional animal care

and use committee guidelines).
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Rapidly dissect the brain and place it in ice-cold, carbogenated aCSF.

Prepare 350-400 µm thick transverse hippocampal slices using a vibratome.

Transfer slices to a holding chamber with carbogenated aCSF and allow them to recover

at 32-34°C for 30 minutes, then at room temperature for at least 1 hour before recording.

Electrophysiological Recording:

Transfer a single slice to the recording chamber, continuously perfused with carbogenated

aCSF at a rate of 2-3 ml/min at 30-32°C.

Place a stimulating electrode in the stratum radiatum to activate Schaffer collateral

afferents and a recording electrode in the apical dendritic layer of the CA1 region to record

field excitatory postsynaptic potentials (fEPSPs).

Establish a stable baseline recording of fEPSPs for at least 20 minutes by delivering single

pulses at 0.033 Hz. The stimulus intensity should be set to elicit 30-40% of the maximal

fEPSP slope.

Application of JHW007 Hydrochloride:

Prepare a stock solution of JHW007 hydrochloride in DMSO.

Dilute the stock solution in aCSF to the desired final concentration. A starting

concentration of 100-300 nM is recommended based on its Ki value and effective

concentrations of similar DAT inhibitors.[4]

Switch the perfusion to the aCSF containing JHW007 hydrochloride and allow it to

equilibrate for at least 20-30 minutes before LTP induction.

LTP Induction and Recording:

Induce LTP using a high-frequency stimulation (HFS) protocol, such as two trains of 100

Hz stimulation for 1 second, separated by 20 seconds.

Alternatively, a theta-burst stimulation (TBS) protocol can be used.
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Continue recording fEPSPs for at least 60 minutes post-induction to assess the magnitude

and stability of LTP.

Compare the degree of potentiation in slices treated with JHW007 to control slices

perfused with vehicle-containing aCSF.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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